Cas no 1804828-89-4 (Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804828-89-4
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4837202
• Update Time: 2025-10-22

Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H8BrF3INO3/c1-18-8(17)3-7-6(15)2-5(4-11)9(16-7)19-10(12,13)14/h2H,3-4H2,1H3
• InChI Key： PBTNJNKWFRZXJM-UHFFFAOYSA-N
• SMILES： IC1=CC(CBr)=C(N=C1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate

Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804828-89-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1804828-89-4, represents a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate structural framework, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including a bromomethyl moiety, an iodo substituent, and a trifluoromethoxy group, makes it a versatile building block for synthetic chemists.

The bromomethyl group at the 3-position of the pyridine ring provides a reactive site for further functionalization, enabling the construction of more complex molecules through nucleophilic substitution reactions. This feature is particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents. Additionally, the iodo substituent at the 5-position offers another pathway for modification, allowing for cross-coupling reactions such as Suzuki or Stille couplings, which are essential in constructing carbon-carbon bonds.

The trifluoromethoxy group at the 2-position introduces electron-withdrawing effects and metabolic stability, which are critical factors in drug design. Fluoro-substituted compounds often exhibit enhanced binding affinity and prolonged half-life in biological systems. This makes Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate an attractive candidate for medicinal chemists seeking to develop next-generation pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. The structural motifs present in Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate align well with many known pharmacophores in these therapeutic areas. For instance, pyridine derivatives have been extensively studied for their antiviral properties, particularly against RNA viruses such as influenza and HIV. The combination of bromomethyl and iodo groups provides multiple handles for further derivatization, allowing chemists to fine-tune the pharmacological profile of their compounds.

Moreover, the increasing interest in fluorinated compounds has led to numerous advancements in synthetic methodologies. The trifluoromethoxy group not only enhances metabolic stability but also influences the electronic properties of the molecule, potentially improving its interaction with biological targets. This has spurred innovation in fluorination techniques, with Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate serving as a key intermediate in many of these efforts.

The compound's utility extends beyond antiviral and anticancer applications. It has also shown promise in the development of neuroprotective agents and anti-inflammatory drugs. The pyridine core is a common scaffold in many central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. By incorporating fluorine and halogen atoms, chemists can modulate lipophilicity and binding affinity, leading to more effective therapeutic outcomes.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery. For example, a study published in the Journal of Medicinal Chemistry demonstrated that halogenated pyridines can enhance binding interactions with target proteins by introducing hydrophobic pockets and improving molecular recognition. Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate fits perfectly into this category, offering researchers a rich palette of functional groups to explore.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic techniques. The introduction of the bromomethyl group typically requires halogen-metal exchange followed by quenching with methyl iodide or another methylating agent. The iodo substitution can be achieved through direct iodination or via cross-coupling reactions if an organometallic precursor is available. Finally, the trifluoromethoxy group is often incorporated using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride).

The purity and yield of Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate are critical factors that influence its downstream applications. High-purity samples ensure consistent results in subsequent synthetic steps and minimize unwanted side reactions. Advances in chromatographic techniques and crystallization methods have significantly improved the quality of this intermediate over recent years.

In conclusion, Methyl 3-(bromomethyl)-5-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804828-89-4) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists working on diverse therapeutic areas. As research continues to uncover new applications for halogenated pyridines and fluorinated compounds, this compound will undoubtedly remain at the forefront of drug discovery efforts.